Cas no 50845-77-7 (ethyl 2-(4-methoxyphenyl)aminoacetate)

• Product Name: ethyl 2-(4-methoxyphenyl)aminoacetate
• CAS No: 50845-77-7
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD01972639
• CID: 363934
• PubChem ID: 6917278
• Update Time: 2025-05-21

ethyl 2-(4-methoxyphenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(4-methoxyphenyl)-, ethyl ester
• ethyl 2-(4-methoxyanilino)acetate
• ethyl 2-(4-methoxyphenylamino)acetate
• Ethyl N-(4-methoxyphenyl)glycinate
• ethyl 2-(4-methoxyphenyl)aminoacetate
• Ethyl p-anisidinoacetate
• MFCD01972639
• SB78508
• EN300-236188
• Ethyl N-(4-methoxyphenyl)glycinate (Ph(4-OMe)-Gly-OEt)
• Oprea1_022919
• (4-Methoxy-phenylamino)-acetic acid ethyl ester
• F2183-0343
• AKOS000258498
• Ethyl 2-((4-methoxyphenyl)amino)acetate
• CHEMBL4517306
• ethyl2-[(4-methoxyphenyl)amino]acetate
• FT-0729014
• LS-09363
• E78547
• ethyl 2-[(4-methoxyphenyl)amino]acetate
• CS-0072086
• AN-584/14544007
• ethyl (4-methoxyanilino)acetate
• BB 0221456
• ethyl [(4-methoxyphenyl)amino]acetate
• DTXSID70426051
• SCHEMBL3136136
• TZJRPKDPYLAMJZ-UHFFFAOYSA-N
• N-(4-Methoxyphenyl)glycine ethyl ester
• 50845-77-7
• STK437411
• Ethyl N-(4-Methoxyphenyl)glycinate; Ethyl p-Anisidinoacetate; N-(4-Methoxyphenyl)glycine Ethyl Ester; N-(p-Methoxyphenyl)glycine Ethyl Ester;
• DA-05357
• phenylglycine, p-methoxy- ethyl ester-
• ALBB-027324

• MDL： MFCD01972639
• Inchi： 1S/C11H15NO3/c1-3-15-11(13)8-12-9-4-6-10(14-2)7-5-9/h4-7,12H,3,8H2,1-2H3
• InChI Key： TZJRPKDPYLAMJZ-UHFFFAOYSA-N
• SMILES： O(CC)C(CNC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.6Ų

Additional information on ethyl 2-(4-methoxyphenyl)aminoacetate

Ethyl 2-(4-Methoxyphenyl)Aminoacetate: A Comprehensive Overview

Ethyl 2-(4-methoxyphenyl)aminoacetate, with the CAS registry number 50845-77-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as Ethyl (4-methoxyphenyl)glycinate, is a derivative of aminoacetic acid with a methoxy-substituted phenyl group. Its structure and properties make it a valuable molecule for various applications, including drug development and chemical synthesis.

The molecular formula of ethyl 2-(4-methoxyphenyl)aminoacetate is C₁₁H₁₅NO₃, with a molecular weight of 209.23 g/mol. The compound consists of a central aminoacetic acid backbone, where the amino group is substituted with a 4-methoxyphenyl group, and the carboxylic acid group is esterified with an ethyl moiety. This structure imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the potential of ethyl 2-(4-methoxyphenyl)aminoacetate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel anticonvulsant agents. The presence of the methoxyphenyl group enhances the molecule's ability to interact with specific receptor sites, making it a promising candidate for drug design.

In terms of synthesis, ethyl 2-(4-methoxyphenyl)aminoacetate can be prepared via several routes. One common method involves the reaction of 4-methoxyaniline with chloroacetic acid, followed by esterification with ethanol. This approach ensures high purity and yield, making it suitable for large-scale production in pharmaceutical settings.

The compound's solubility and stability are critical factors in its application. Ethyl 2-(4-methoxyphenyl)aminoacetate is soluble in organic solvents such as dichloromethane and ethyl acetate but exhibits limited solubility in water. Its stability under various pH conditions has been extensively studied, revealing its resistance to hydrolysis under neutral and mildly acidic conditions.

From a pharmacological perspective, ethyl 2-(4-methoxyphenyl)aminoacetate has shown potential as an inhibitor of certain enzyme systems. Recent research indicates that it may modulate the activity of enzymes involved in lipid metabolism, offering new avenues for therapeutic intervention in conditions such as obesity and metabolic syndrome.

In addition to its pharmacological applications, ethyl 2-(4-methoxyphenyl)aminoacetate has found use in analytical chemistry as a chiral auxiliary. Its ability to induce high enantioselectivity in certain reactions makes it a valuable tool for synthesizing chiral compounds with high optical purity.

The environmental impact of ethyl 2-(4-methoxyphenyl)aminoacetate has also been a topic of interest. Studies suggest that it undergoes biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This property aligns with current trends toward sustainable chemical practices.

In conclusion, ethyl 2-(4-methoxyphenyl)aminoacetate (CAS No. 50845-77-7) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in its pharmacological and synthetic applications, underscores its importance in modern chemistry and medicine.